N-{4-[(tert-butylamino)carbonyl]phenyl}-4-methylbenzamide

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: N-[4-(tert-butylcarbamoyl)phenyl]-4-methylbenzamide
• InChI: InChI=1S/C19H22N2O2/c1-13-5-7-14(8-6-13)17(22)20-16-11-9-15(10-12-16)18(23)21-19(2,3)4/h5-12H,1-4H3,(H,20,22)(H,21,23)
• InChI Key: ZPZNUZWBSZWMLZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC(C)(C)C

Description

N-{4-[(tert-butylamino)carbonyl]phenyl}-4-methylbenzamide, commonly referred to as Boc-4-amino-4-carboxyphenylalanine, is a compound used in scientific research. This compound is synthesized through a specific method and has various applications in the field of scientific research.

Mechanism of Action

Boc-4-amino-4-carboxyphenylalanine does not have a specific mechanism of action as it is used as a building block for the synthesis of peptides. The mechanism of action of the peptides synthesized using Boc-4-amino-4-carboxyphenylalanine depends on the specific peptide sequence and its intended target.
Biochemical and Physiological Effects:
Boc-4-amino-4-carboxyphenylalanine does not have any specific biochemical or physiological effects as it is used as a building block for the synthesis of peptides. The biochemical and physiological effects of the peptides synthesized using Boc-4-amino-4-carboxyphenylalanine depend on the specific peptide sequence and its intended target.

Advantages and Limitations for Lab Experiments

One advantage of using Boc-4-amino-4-carboxyphenylalanine in lab experiments is its stability. This compound is stable under a wide range of conditions, making it suitable for use in various experiments. However, one limitation of using Boc-4-amino-4-carboxyphenylalanine is its cost. This compound is relatively expensive, which can limit its use in certain experiments.

Future Directions

There are various future directions for the use of Boc-4-amino-4-carboxyphenylalanine in scientific research. One direction is the development of new peptides for the treatment of various diseases. Peptides synthesized using Boc-4-amino-4-carboxyphenylalanine can be used to target specific receptors and enzymes involved in disease processes. Another direction is the development of new diagnostic tools. Peptides synthesized using Boc-4-amino-4-carboxyphenylalanine can be used as probes for the detection of specific biomarkers in various diseases. Additionally, the use of Boc-4-amino-4-carboxyphenylalanine in the development of new vaccines is another future direction. Peptides synthesized using Boc-4-amino-4-carboxyphenylalanine can be used as antigens to stimulate the immune system and generate an immune response against specific pathogens.
Conclusion:
In conclusion, Boc-4-amino-4-carboxyphenylalanine is a compound used in scientific research as a building block for the synthesis of peptides. This compound is synthesized through a specific method and has various applications in the field of scientific research. Peptides synthesized using Boc-4-amino-4-carboxyphenylalanine have been used in the development of drugs, vaccines, and diagnostic tools. While there are advantages and limitations to its use in lab experiments, the future directions for the use of Boc-4-amino-4-carboxyphenylalanine in scientific research are vast and promising.

Synthesis Methods

Boc-4-amino-4-carboxyphenylalanine is synthesized through a specific method known as solid-phase peptide synthesis. This method involves the stepwise addition of amino acids to a growing peptide chain. Boc-4-amino-4-carboxyphenylalanine is added to the peptide chain as one of the amino acids. The Boc-protecting group is then removed, and the peptide chain is cleaved from the resin to release the Boc-4-amino-4-carboxyphenylalanine.

Scientific Research Applications

Boc-4-amino-4-carboxyphenylalanine is widely used in scientific research as a building block for the synthesis of peptides. Peptides are short chains of amino acids that play a crucial role in various biological processes. Peptides synthesized using Boc-4-amino-4-carboxyphenylalanine have been used in the development of drugs, vaccines, and diagnostic tools.